Cas no 2138560-11-7 (2-{(tert-butoxy)carbonylamino}-2-cyclopropyl-3-(4-ethyl-1H-pyrazol-1-yl)propanoic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-2-cyclopropyl-3-(4-ethyl-1H-pyrazol-1-yl)propanoic acid
• CAS No: 2138560-11-7
• MF: C₁₆H₂₅N₃O₄
• MW: 323.387404203415
• CID: 6330023
• PubChem ID: 165800251
• Update Time: 2025-10-15

2-{(tert-butoxy)carbonylamino}-2-cyclopropyl-3-(4-ethyl-1H-pyrazol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(tert-butoxy)carbonylamino}-2-cyclopropyl-3-(4-ethyl-1H-pyrazol-1-yl)propanoic acid
• EN300-1140993
• 2-{[(tert-butoxy)carbonyl]amino}-2-cyclopropyl-3-(4-ethyl-1H-pyrazol-1-yl)propanoic acid
• 2138560-11-7

• Inchi： 1S/C16H25N3O4/c1-5-11-8-17-19(9-11)10-16(13(20)21,12-6-7-12)18-14(22)23-15(2,3)4/h8-9,12H,5-7,10H2,1-4H3,(H,18,22)(H,20,21)
• InChI Key： RACOAAAAJIJZCO-UHFFFAOYSA-N
• SMILES： OC(C(CN1C=C(CC)C=N1)(C1CC1)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 323.18450629g/mol
• Monoisotopic Mass: 323.18450629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 93.4Ų

Additional information on 2-{(tert-butoxy)carbonylamino}-2-cyclopropyl-3-(4-ethyl-1H-pyrazol-1-yl)propanoic acid

Introduction to 2-{(tert-butoxy)carbonylamino}-2-cyclopropyl-3-(4-ethyl-1H-pyrazol-1-yl)propanoic acid (CAS No. 2138560-11-7) in Modern Chemical and Pharmaceutical Research

2-{(tert-butoxy)carbonylamino}-2-cyclopropyl-3-(4-ethyl-1H-pyrazol-1-yl)propanoic acid, identified by the CAS number 2138560-11-7, represents a significant compound in the realm of chemical and pharmaceutical innovation. This compound, characterized by its intricate molecular structure, has garnered attention due to its potential applications in drug discovery and synthetic chemistry. The presence of functional groups such as the (tert-butoxy)carbonylamino moiety and the 4-ethyl-1H-pyrazol-1-yl substituent makes it a versatile building block for the development of novel therapeutic agents.

The molecular framework of this compound incorporates a cyclopropyl group, which is known for its stability and ability to enhance binding affinity in biological systems. This structural feature, combined with the pyrazole ring, contributes to its pharmacological relevance. The (tert-butoxy)carbonylamino group not only provides stability but also serves as a protective group in peptide synthesis, highlighting its utility in medicinal chemistry.

In recent years, there has been a surge in research focused on heterocyclic compounds, particularly those incorporating pyrazole derivatives. Pyrazole-based scaffolds are widely recognized for their role in pharmaceuticals due to their ability to modulate various biological pathways. The 4-ethyl-1H-pyrazol-1-yl moiety in this compound aligns with this trend, making it a valuable candidate for further exploration.

One of the most compelling aspects of 2-{(tert-butoxy)carbonylamino}-2-cyclopropyl-3-(4-ethyl-1H-pyrazol-1-yl)propanoic acid is its potential in the development of enzyme inhibitors. The combination of the cyclopropyl group and the pyrazole ring can create a scaffold that interacts effectively with enzymatic targets. This has implications for the treatment of various diseases where enzyme inhibition is a key therapeutic strategy.

Recent studies have demonstrated the importance of cyclopropyl-containing compounds in drug design. The cyclopropyl group is known to improve metabolic stability and binding affinity, making it an attractive feature for drug candidates. The compound in question leverages this property, potentially offering advantages over traditional drug molecules.

The synthetic pathways for this compound have been optimized to ensure high yield and purity, which are critical for pharmaceutical applications. The use of advanced synthetic techniques allows for the precise construction of its complex structure, ensuring that it meets the stringent requirements of modern drug development.

Furthermore, the pharmacokinetic profile of this compound is an area of active investigation. Understanding how it behaves within biological systems is crucial for determining its efficacy and safety. Preliminary studies suggest that it exhibits good solubility and stability, which are favorable characteristics for a potential drug candidate.

The role of pyrazole derivatives in medicinal chemistry cannot be overstated. These compounds have been successfully incorporated into numerous drugs due to their ability to modulate biological processes effectively. The presence of the 4-ethyl-1H-pyrazol-1-yl group in this compound aligns with this trend, suggesting that it may have similar therapeutic applications.

In conclusion, 2-{(tert-butoxy)carbonylamino}-2-cyclopropyl-3-(4-ethyl-1H-pyrazol-1-yl)propanoic acid (CAS No. 2138560-11-7) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features, combined with its synthetic accessibility and pharmacological relevance, make it a valuable asset in the development of novel therapeutic agents.